5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol

• IUPAC Name: 5-piperidin-1-yl-3H-1,3,4-thiadiazole-2-thione
• InChI: InChI=1S/C7H11N3S2/c11-7-9-8-6(12-7)10-4-2-1-3-5-10/h1-5H2,(H,9,11)
• InChI Key: NXYCCXNQSGLOHM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NNC(=S)S2
• Molecular Formula: C7H11N3S2
• Molecular Weight: 201.3 g/mol
• CAS RN: 66180-52-7

Description

“5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol” is a compound that contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent scientific literature. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A hydrogen borrowing the [5 + 1] annulation method was reported, which includes two iridium(III)-catalyzed sequential cascades of hydroxyl oxidation, amination, and imine reduction by hydrogen transfer via a metal catalyst.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidine derivatives have been utilized in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Metabolism and Pharmacokinetics

5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol and its derivatives have been explored for their metabolism and pharmacokinetics in various studies. One notable study involved the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, which is structurally related to 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol. This study highlighted the importance of understanding the metabolic pathways and elimination processes of such compounds to optimize their pharmacological profiles (Renzulli et al., 2011).

Neuropharmacological Studies

Compounds structurally related to 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol have been investigated for their potential neuropharmacological applications. For instance, the neurotoxicity associated with standard doses of piperacillin, another piperidine derivative, in patients with renal failure, underscores the need for careful consideration of dose adjustments in specific patient populations (Huang et al., 2009).

Antimicrobial Activity

Piperacillin-tazobactam, which includes a piperidine component, has been studied extensively for its broad-spectrum antibacterial activity. Its pharmacokinetic characteristics highlight the synergy between piperacillin and tazobactam and their effectiveness in treating various infections. This suggests that 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol derivatives could also possess significant antimicrobial properties (Sörgel & Kinzig, 1994).

Hemodialysis Applications

The anticoagulant properties of MD 805, a piperidine derivative, have been evaluated in the context of hemodialysis. Its ability to minimize platelet activation without causing significant increases in platelet factor 4 (PF-4) or beta-thromboglobulin (β-TG) suggests potential for 5-(Piperidin-1-yl)-1,3,4-thiadiazole-2-thiol derivatives in anticoagulation therapy for patients undergoing hemodialysis (Matsuo et al., 1986).

Safety And Hazards

The safety data sheet for piperidine indicates that it is highly flammable and harmful if swallowed. It is toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage. It is also harmful to aquatic life.

Future Directions

The future directions in the study of piperidine derivatives include the development of fast and cost-effective methods for the synthesis of substituted piperidines. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.